Cas no 855715-39-8 (5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol)

• Product Name: 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
• CAS No: 855715-39-8
• MF: C₁₇H₁₅ClN₂S
• MW: 314.832401514053
• CID: 3107428
• PubChem ID: 3852814
• Update Time: 2025-06-07

5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
• EN300-10707
• CS-0231097
• Z56347535
• AKOS001075166
• 4-(4-chlorophenyl)-3-(3,5-dimethylphenyl)-1H-imidazole-2-thione
• 855715-39-8

• Inchi： 1S/C17H15ClN2S/c1-11-7-12(2)9-15(8-11)20-16(10-19-17(20)21)13-3-5-14(18)6-4-13/h3-10H,1-2H3,(H,19,21)
• InChI Key： IKBGDXVEEFNWOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CNC(N1C1C=C(C)C=C(C)C=1)=S

Computed Properties

• Exact Mass: 314.0644474Da
• Monoisotopic Mass: 314.0644474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol

Introduction to 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol (CAS No. 855715-39-8)

5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This organosulfur derivative belongs to the imidazole class, which is well-known for its broad spectrum of biological activities. The compound's molecular structure, characterized by a chlorophenyl group at the 4-position and a dimethylphenyl group at the 3,5-positions of the imidazole ring, contributes to its distinct reactivity and potential applications in drug discovery.

The CAS number 855715-39-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The presence of a thiol (-SH) functional group in the molecule makes it particularly interesting for medicinal chemists, as thiols are known to participate in various biochemical interactions. This feature opens up possibilities for the compound to act as a modulator of enzyme activity or as an intermediate in the synthesis of more complex pharmacological agents.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological targets of 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol with greater precision. Molecular docking studies suggest that this compound may interact with proteins involved in inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases. The chlorophenyl moiety, in particular, has been shown to enhance binding affinity to certain receptor sites, which could be leveraged to develop novel therapeutic strategies.

In vitro experiments have begun to unravel the mechanistic aspects of this compound's action. Initial studies indicate that it may exhibit inhibitory effects on specific kinases, which are key players in cellular signaling cascades associated with cancer and other diseases. The dimethylphenyl group is thought to contribute to the compound's stability and bioavailability, ensuring that it remains active within biological systems. These findings align with the growing interest in imidazole derivatives as potential therapeutic agents.

The synthesis of 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only improve the scalability of production but also allow for modifications that could enhance the compound's pharmacological properties.

One of the most exciting aspects of this compound is its potential role in developing treatments for neurological disorders. Preclinical data suggests that imidazole derivatives can cross the blood-brain barrier and interact with neurotransmitter systems. The specific arrangement of substituents in 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol may confer unique advantages in modulating neuronal activity without causing significant side effects. Further research is needed to fully understand these interactions and explore their therapeutic implications.

The pharmaceutical industry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs) for therapeutic benefit. 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol represents an interesting example of such a molecule. Its ability to disrupt or stabilize PPIs could lead to new treatments for a wide range of diseases, including those caused by protein misfolding or aberrant signaling pathways. High-throughput screening (HTS) campaigns are being conducted to identify new applications for this compound and related derivatives.

Environmental considerations also play a crucial role in the development and application of new chemical entities like 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol. Researchers are exploring green chemistry principles to minimize waste and energy consumption during synthesis. Additionally, biodegradability studies are being carried out to assess the environmental impact of this compound once it enters biological systems or waste streams. Sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible.

The regulatory landscape for new drug candidates continues to evolve, with agencies worldwide implementing stringent guidelines to ensure safety and efficacy. As more data becomes available on 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol, regulatory bodies will evaluate its potential as a therapeutic agent based on preclinical and clinical evidence. Companies investing in this area must navigate these requirements carefully to bring new treatments to market successfully.

In conclusion, 5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol (CAS No. 855715-39-8) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating inflammatory diseases, neurological disorders, and other conditions characterized by aberrant protein interactions. As research continues and synthetic methodologies improve, this molecule is likely to play an increasingly important role in developing next-generation therapeutics.